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Compound of Interest

Compound Name: 4-Nitrodiphenyl-D9

Cat. No.: B15341491 Get Quote

4-Nitrodiphenyl-D9 is the deuterated form of 4-nitrodiphenyl, where nine hydrogen atoms

have been replaced by deuterium isotopes. This isotopic labeling is commonly used to create

an internal standard for analytical chemistry applications, particularly in mass spectrometry,

allowing for more accurate quantification of the non-labeled compound.

While "4-Nitrodiphenyl-D9" is a specific name, the synonyms for the base compound, 4-

nitrodiphenyl, can be adapted to refer to its deuterated form. The primary synonyms and

identifiers for the non-deuterated compound are listed below. To denote the deuterated version,

"-D9" is typically appended to these names.

Common Synonyms:

4-Nitrobiphenyl-D9

p-Nitrobiphenyl-D9

p-Nitrodiphenyl-D9

4-Phenylnitrobenzene-D9[1][2][3]

p-Phenylnitrobenzene-D9[1][2][3]

1-Nitro-4-phenylbenzene-D9[3][4]

4-Nitro-1,1'-biphenyl-D9[3][4]

Chemical Identifiers (for the non-deuterated form):
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While CAS numbers and other identifiers are specific to the exact chemical structure, the

identifiers for the parent compound are crucial for sourcing and information retrieval. The

deuterated version will have a unique CAS number, but it is often cross-referenced with the

non-deuterated form.

Identifier Value

CAS Number 92-93-3

RTECS Number DV5600000[2]

PubChem CID 7114

EINECS 202-204-7[4]

The nomenclature for deuterated compounds can vary slightly between suppliers and in

literature. However, the synonyms provided above are the most commonly accepted and

recognized names for 4-Nitrodiphenyl-D9.

A note on the requested format: The prompt included requirements for a detailed technical

guide, including experimental protocols and Graphviz diagrams. These elements are not

applicable to the topic of chemical synonyms. A technical guide would require specific

experimental data, reaction pathways, or analytical workflows that are beyond the scope of

providing a list of alternative names for a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Synonyms and Identifiers for 4-Nitrodiphenyl-D9].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15341491#synonyms-for-4-nitrodiphenyl-d9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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